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Compound of Interest

Compound Name: Tetraiodoethylene

Cat. No.: B1221444

For Immediate Implementation: This document provides critical safety and operational
protocols for laboratory personnel working with Tetraiodoethylene. Adherence to these
guidelines is mandatory to ensure personal safety and regulatory compliance.

Tetraiodoethylene is a hazardous substance that poses significant risks upon exposure. It is
harmful if inhaled, swallowed, or if it comes into contact with skin.[1][2][3] Furthermore, it can
cause irritation to the skin, eyes, and respiratory system.[1][4] Due to its potential to form

explosive peroxides and combustible dust clouds, strict handling procedures are essential.[1]

Essential Personal Protective Equipment (PPE)

When handling Tetraiodoethylene, a comprehensive PPE strategy is your first line of defense.
The following equipment is mandatory to minimize exposure and ensure safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
safety glasses with side
shields.[1]

Protects against irritation and
serious eye damage from dust

or splashes.[1][4]

Hand Protection

Chemical-resistant gloves
(e.g., polychloroprene, nitrile
rubber, butyl rubber,

fluorocaoutchouc).[1]

Prevents skin contact, which
can be harmful and lead to
systemic effects upon
absorption.[1] Gloves should
be inspected for degradation

and replaced regularly.[1]

Respiratory Protection

NIOSH-approved N95 dust
mask or equivalent particulate

respirator.[2]

Required for all handling of
powders to prevent inhalation
of harmful dust.[4][5] Use in
conjunction with local exhaust

ventilation.[1]

Body Protection

Overalls or a laboratory coat.
[1]A PVC apron is also
recommended when there is a

significant risk of exposure.[1]

Minimizes skin contact with the

chemical.[1]

Footwear

Closed-toe shoes. Chemical-
resistant boots or shoe
coverings are recommended if

significant spills are possible.

Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Tetraiodoethylene is crucial for maintaining a safe

laboratory environment.
1. Receiving and Storage:

e Upon receipt, inspect containers for any damage or leaks.

o Store Tetraiodoethylene in its original, tightly sealed container.[1][5]
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» Keep in a dry, well-ventilated area, away from oxidizing agents with which it can react
violently.[1][3]

e Do not use aluminum or galvanized containers for storage.[1]
e The recommended storage temperature is between +15°C and +25°C.[5]
2. Handling and Use:

» All handling of Tetraiodoethylene powder must occur in a designated area with local
exhaust ventilation to control dust generation.[1][4]

» Avoid all personal contact, including inhalation of dust.[1]

e Do not eat, drink, or smoke in areas where Tetraiodoethylene is handled or stored.[3]
e Wash hands thoroughly after handling the substance.[4][5]

o Ensure an eye wash unit is readily accessible.[1]

3. Disposal Plan:

» All waste material must be treated as hazardous waste.

o Collect waste Tetraiodoethylene and any contaminated materials (e.g., gloves, wipes) in a
suitable, clearly labeled, and sealed container for disposal.[1]

o Dispose of the chemical waste through a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[4]

e Do not allow the product to enter drains.[4][5]
Emergency Protocols: Spills, Fire, and Exposure
Immediate and correct response to an emergency can significantly mitigate potential harm.

First Aid Measures:
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 Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[3][5]

» Skin Contact: Immediately wash the affected area with plenty of water.[3][5] Remove
contaminated clothing and wash it before reuse.[3][5] If skin irritation occurs, seek medical
advice.[3][4]

o Eye Contact: Rinse cautiously with plenty of water for several minutes.[3][5] Remove contact
lenses if present and easy to do. Continue rinsing.[3][4] If eye irritation persists, get medical
advice.[3][4]

 Ingestion: Have the victim drink water (two glasses at most).[5] If the person feels unwell,
call a poison center or doctor.[3]

Spill Response: A tiered response is necessary depending on the scale of the spill.
e Minor Spills:

o Remove all sources of ignition.[1]

o Clean up spills immediately, avoiding contact with skin and eyes.[1]

o Use dry clean-up procedures and avoid generating dust.[1]

o Place the spilled material into a suitable, labeled container for waste disposal.[1]
e Major Spills:

o Evacuate the area and alert personnel.[1][5]

o Alert emergency responders, providing the location and nature of the hazard.[1]

o Only trained personnel with appropriate PPE, including respiratory protection, should
address the spill.[1]

Fire Fighting Measures:

» Tetraiodoethylene is a combustible solid.[1]
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» Suitable Extinguishing Media: Use foam or dry chemical powder.[1]
» Firefighter Protection: Wear breathing apparatus and protective gloves.[1][5]

e Hazards: Combustion may produce poisonous and corrosive fumes, including carbon
monoxide, carbon dioxide, and hydrogen iodide.[1]

Chemical and Physical Properties

The following table summarizes key quantitative data for Tetraiodoethylene.

Property Value

Molecular Formula Czla[5]

Molecular Weight 531.64 g/mol [5]
Melting Point 188 - 193 °C[2][5]
Specific Gravity 2.98[1]

Vapor Density 18.3 (vs. air)[3]
Oregon PEL (Total Dust) 10 mg/m3[1]

Emergency Spill Response Workflow

The following diagram outlines the logical steps for responding to a Tetraiodoethylene spill.

Caption: Logical workflow for handling a Tetraiodoethylene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Tetraiodoethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221444#personal-protective-equipment-for-
handling-tetraiodoethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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